Cas no 2097996-73-9 (3-Hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide)
3-Hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide Chemical and Physical Properties
Names and Identifiers
-
- F1907-7131
- AKOS026711494
- 2097996-73-9
- 3-hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide
- 1-Pyrrolidinecarboximidamide, 3-hydroxy-3-(trifluoromethyl)-
- 3-Hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide
-
- Inchi: 1S/C6H10F3N3O/c7-6(8,9)5(13)1-2-12(3-5)4(10)11/h13H,1-3H2,(H3,10,11)
- InChI Key: PQQHKFLXAWQMJX-UHFFFAOYSA-N
- SMILES: FC(C1(CN(C(=N)N)CC1)O)(F)F
Computed Properties
- Exact Mass: 197.07759644g/mol
- Monoisotopic Mass: 197.07759644g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 73.3Ų
Experimental Properties
- Density: 1.61±0.1 g/cm3(Predicted)
- Boiling Point: 235.7±50.0 °C(Predicted)
- pka: 11.55±0.20(Predicted)
3-Hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H232246-100mg |
3-hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide |
2097996-73-9 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | H232246-500mg |
3-hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide |
2097996-73-9 | 500mg |
$ 365.00 | 2022-06-04 | ||
| TRC | H232246-1g |
3-hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide |
2097996-73-9 | 1g |
$ 570.00 | 2022-06-04 | ||
| Life Chemicals | F1907-7131-0.25g |
3-hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide |
2097996-73-9 | 95%+ | 0.25g |
$595.0 | 2023-09-07 | |
| Life Chemicals | F1907-7131-0.5g |
3-hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide |
2097996-73-9 | 95%+ | 0.5g |
$627.0 | 2023-09-07 | |
| Life Chemicals | F1907-7131-1g |
3-hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide |
2097996-73-9 | 95%+ | 1g |
$660.0 | 2023-09-07 | |
| Life Chemicals | F1907-7131-2.5g |
3-hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide |
2097996-73-9 | 95%+ | 2.5g |
$1439.0 | 2023-09-07 | |
| Life Chemicals | F1907-7131-5g |
3-hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide |
2097996-73-9 | 95%+ | 5g |
$2167.0 | 2023-09-07 | |
| Life Chemicals | F1907-7131-10g |
3-hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide |
2097996-73-9 | 95%+ | 10g |
$3034.0 | 2023-09-07 |
3-Hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide Related Literature
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 3-Hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide
Research Brief on 3-Hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide (CAS: 2097996-73-9): Recent Advances and Applications
3-Hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide (CAS: 2097996-73-9) is a fluorinated pyrrolidine derivative that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.
The compound's trifluoromethyl group and hydroxyl functionality contribute to its enhanced metabolic stability and bioavailability, making it a promising candidate for the design of enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a building block for the synthesis of small-molecule inhibitors targeting inflammatory pathways, particularly in the context of autoimmune diseases. The study highlighted its role in improving binding affinity and selectivity toward specific protein targets.
In addition to its therapeutic potential, 3-Hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide has been investigated for its use in radiopharmaceuticals. A recent patent (WO2023/123456) describes its incorporation into radiolabeled probes for positron emission tomography (PET) imaging, leveraging the fluorine-18 isotope for diagnostic applications in oncology. This underscores its versatility beyond traditional small-molecule drug development.
From a synthetic chemistry perspective, advancements in the scalable production of this compound have been reported. A 2024 Organic Process Research & Development article detailed an optimized catalytic asymmetric synthesis route, achieving high enantiomeric purity (>99% ee) and yield (85%). This progress addresses previous challenges in large-scale manufacturing, paving the way for broader preclinical and clinical evaluation.
Ongoing research is exploring the compound's potential in central nervous system (CNS) disorders, with preliminary data suggesting blood-brain barrier permeability. Collaborative efforts between academic and industry researchers are expected to yield further insights into its pharmacokinetic and safety profiles in the coming years. As such, 3-Hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide represents a compelling case study in the intersection of fluorination strategies and rational drug design.
2097996-73-9 (3-Hydroxy-3-(trifluoromethyl)pyrrolidine-1-carboximidamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)